Cas no 307325-94-6 (2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide)

• Product Name: 2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide
• CAS No: 307325-94-6
• MF: C₁₅H₁₃ClN₂O₄
• MW: 320.727722883224
• CID: 5887384
• PubChem ID: 4516565
• Update Time: 2025-07-19

2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-(4-ethoxy-2-nitrophenyl)-
• 2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide
• 307325-94-6
• Oprea1_469982
• F0012-0858
• AKOS002347895

• Inchi： 1S/C15H13ClN2O4/c1-2-22-10-7-8-13(14(9-10)18(20)21)17-15(19)11-5-3-4-6-12(11)16/h3-9H,2H2,1H3,(H,17,19)
• InChI Key： YDCPYZWZKJMYDY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1[N+]([O-])=O)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 320.0563846g/mol
• Monoisotopic Mass: 320.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide

Comprehensive Overview of 2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide (CAS No. 307325-94-6)

2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide, identified by its CAS number 307325-94-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of intermediates for bioactive molecules. Its nitrophenyl and benzamide moieties contribute to its versatility in chemical reactions, making it a valuable asset in modern synthetic chemistry.

In recent years, the demand for 2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide has surged due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting inflammatory and metabolic disorders. The compound's ethoxy and nitro functional groups enhance its reactivity, enabling precise modifications for tailored applications. This aligns with the growing trend of precision chemistry in both pharmaceuticals and agriculture.

One of the most frequently asked questions about CAS 307325-94-6 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, which is crucial for its handling in laboratory settings. Its stability at room temperature makes it a reliable candidate for long-term storage, addressing concerns raised by industrial users about shelf life and degradation.

The synthesis of 2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide involves a multi-step process, often starting from 2-chlorobenzoic acid and 4-ethoxy-2-nitroaniline. This pathway highlights the compound's connection to widely available precursors, which is a key factor in its cost-effectiveness. Industry professionals frequently search for optimized synthesis routes to improve yield and reduce environmental impact, reflecting the broader shift toward green chemistry practices.

From an analytical perspective, 307325-94-6 is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's distinct chromatographic profile also facilitates its identification in complex mixtures, a feature highly valued in quality control protocols.

In the context of intellectual property, 2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide has been referenced in several patents related to kinase inhibitors and herbicidal formulations. This underscores its cross-disciplinary relevance and potential for commercialization. Entrepreneurs and researchers alike often inquire about patent landscapes and freedom-to-operate analyses for derivatives of this compound, indicating its strategic importance in innovation pipelines.

Environmental and safety considerations for CAS 307325-94-6 are another area of active discussion. While the compound is not classified as hazardous under current regulations, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. This aligns with the increasing emphasis on occupational safety in chemical industries worldwide. Additionally, its biodegradability profile is under investigation to address sustainability concerns in agrochemical applications.

The future outlook for 2-chloro-N-(4-ethoxy-2-nitrophenyl)benzamide appears promising, with ongoing research exploring its utility in catalysis and material science. Its molecular framework offers opportunities for designing metal-organic frameworks (MOFs) and other advanced materials. As the scientific community continues to prioritize multifunctional compounds, this molecule's adaptability positions it as a candidate for cutting-edge technological developments.